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Compound of Interest

Compound Name: A-49816

Cat. No.: B1666391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of A-49816 (CAS: 78235-72-0; Hydrochloride salt CAS: 78235-46-8). The information

herein is intended to supplement, not replace, institutional safety procedures and a thorough

understanding of the compound's properties.

Chemical Identification:

Identifier Value

Primary Name A-49816

Systematic Name
Ethyl (2,3-dichloro-4-(3-(aminomethyl)-4-

hydroxybenzoyl)phenoxy)acetate

Alternative Names Abbott 49816, A49816

CAS Number 78235-72-0

Hydrochloride Salt CAS 78235-46-8

Molecular Formula C18H18Cl3NO5

Molecular Weight 434.7 g/mol

Description Orally active diuretic
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Personal Protective Equipment (PPE)
Given that A-49816 is a pharmacologically active compound, stringent adherence to PPE

protocols is mandatory to prevent accidental exposure.[1][2][3][4] The minimum required PPE

for handling A-49816 includes:

Protection Type Specific Recommendations

Hand Protection

Wear disposable nitrile gloves as a minimum.[5]

For prolonged handling or when there is a risk of

splash, consider double-gloving or using thicker,

chemical-resistant gloves.[5] Always inspect

gloves for integrity before use and wash hands

thoroughly after removal.

Eye and Face Protection

Safety glasses with side shields are the

minimum requirement.[5] When handling

solutions or the solid compound where

splashing is possible, chemical splash goggles

are required. For significant splash risks, a face

shield should be worn in addition to goggles.[5]

Body Protection

A standard laboratory coat is required.[4] Ensure

it is fully buttoned. For procedures with a higher

risk of contamination, a disposable gown or

apron may be necessary.

Respiratory Protection

Work with solid A-49816 should be conducted in

a certified chemical fume hood to avoid

inhalation of airborne particles. If a fume hood is

not available, a properly fitted N95 respirator or

higher may be necessary, based on a risk

assessment.

Operational Plan: Step-by-Step Handling
Procedures
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A systematic approach to handling A-49816 is essential to maintain a safe laboratory

environment.

1. Preparation and Pre-Handling:

Before handling, ensure that the work area is clean and uncluttered.

Verify that a chemical spill kit is readily accessible.

Locate the nearest safety shower and eyewash station.

Review the experimental protocol and have all necessary equipment and reagents prepared.

2. Handling the Compound:

All weighing and manipulation of solid A-49816 should be performed within a chemical fume

hood.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Keep containers of A-49816 sealed when not in use.

Avoid direct contact with the skin, eyes, and clothing.[6]

3. Storage:

Store A-49816 in a well-ventilated, cool, and dry area.

Keep it in a tightly sealed, clearly labeled container.

Segregate from incompatible materials such as strong oxidizing agents.

4. In Case of a Spill:

Evacuate the immediate area and alert colleagues.

If the spill is small and you are trained to handle it, wear appropriate PPE and contain the

spill with an absorbent material.
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For larger spills, or if you are unsure, contact your institution's environmental health and

safety department.

Disposal Plan
Proper disposal of A-49816 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Collect unused A-49816, contaminated gloves, paper towels, and other solid

materials in a designated, labeled hazardous waste container.

Liquid Waste: Solutions containing A-49816 should be collected in a separate, labeled

hazardous liquid waste container. Do not pour down the drain.

Sharps: Any needles or other sharps used in conjunction with A-49816 must be disposed of

in a designated sharps container.

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"A-49816," and the approximate concentration and quantity.

3. Final Disposal:

Follow your institution's specific procedures for the pickup and disposal of chemical waste.

This is typically handled by the environmental health and safety department.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for preparing a solution of A-49816 for an in

vitro experiment.
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Caption: Workflow for preparing and using A-49816 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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